Cas no 1506260-38-3 (1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1506260-38-3
• MF: C₉H₁₂N₄O₃S
• MW: 256.281579971313
• MDL: MFCD22310457
• CID: 5039034
• PubChem ID: 66288897
• Update Time: 2026-02-28

1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(2-oxo-2-thiomorpholin-4-ylethyl)triazole-4-carboxylic acid
• 1-(2-Oxo-2-thiomorpholin-4-yl-ethyl)-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD22310457
• Inchi： 1S/C9H12N4O3S/c14-8(12-1-3-17-4-2-12)6-13-5-7(9(15)16)10-11-13/h5H,1-4,6H2,(H,15,16)
• InChI Key： XAGOMEKVBRJGEO-UHFFFAOYSA-N
• SMILES： S1CCN(C(CN2C=C(C(=O)O)N=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: -0.4
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1506260-38-3)

The compound 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1506260-38-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a 1,2,3-triazole core with a thiomorpholine derivative, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features, including the carboxylic acid functional group, enable it to participate in various chemical reactions, such as amide bond formation and esterification, which are critical for synthesizing bioactive compounds.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The incorporation of a thiomorpholine moiety further enhances the compound's potential as a pharmacophore, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in click chemistry, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing interest in precision medicine and targeted therapy, where such molecules play a pivotal role.

The synthesis of 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including azide-alkyne cycloaddition (Huisgen reaction) and subsequent functionalization. Its CAS No. 1506260-38-3 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing the need for reliable building blocks in medicinal chemistry.

From an industrial perspective, this compound is valued for its role in developing high-performance materials, such as polymers and coatings with enhanced durability. Its carboxylic acid group allows for covalent attachment to surfaces, a feature exploited in nanotechnology and biosensor development. As sustainability becomes a key focus in chemical manufacturing, the efficient synthesis and recyclability of such intermediates are gaining traction, aligning with green chemistry principles.

In summary, 1-(2-Oxo-2-thiomorpholinoethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1506260-38-3) represents a cutting-edge tool in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, from drug design to advanced materials, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play an even greater role in innovations across life sciences and material engineering.